Cas no 1402452-28-1 (4-(1-Methylisoquinolin-3-yl)benzonitrile)

• Product Name: 4-(1-Methylisoquinolin-3-yl)benzonitrile
• CAS No: 1402452-28-1
• MF: C₁₇H₁₂N₂
• MW: 244.290583610535
• CID: 1094810
• PubChem ID: 56641928
• Update Time: 2025-04-20

4-(1-Methylisoquinolin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methylisoquinolin-3-yl)benzonitrile
• 1402452-28-1

• Inchi： 1S/C17H12N2/c1-12-16-5-3-2-4-15(16)10-17(19-12)14-8-6-13(11-18)7-9-14/h2-10H,1H3
• InChI Key： OIZYVEKDLYDRGG-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C=CC=CC2=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 244.100048391g/mol
• Monoisotopic Mass: 244.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7Ų